3-butyl-1-methyl-4-phenyl-4-piperidinol

• IUPAC Name: 3-butyl-1-methyl-4-phenylpiperidin-4-ol
• InChI: InChI=1S/C16H25NO/c1-3-4-8-15-13-17(2)12-11-16(15,18)14-9-6-5-7-10-14/h5-7,9-10,15,18H,3-4,8,11-13H2,1-2H3
• InChI Key: QSWUHCIUQIOCAM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CN(CCC1(C2=CC=CC=C2)O)C
• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol

Description

“1-methyl-4-phenyl-4-piperidinol” is a chemical compound with the linear formula C12H17NO. It’s also known as Desmethylprodine or MPPP, an opioid analgesic drug developed in the 1940s. It’s an analog of pethidine (meperidine), a Schedule II drug.

Synthesis Analysis

Desmethylprodine was first synthesized in 1947 at Hoffman-LaRoche Laboratories by Albert Ziering and John Lee. They found that it produced effects similar to morphine when administered to rats.

Molecular Structure Analysis

The molecular formula of “1-methyl-4-phenyl-4-piperidinol” is C12H17NO. Its molecular weight is 191.275.

Mechanism of Action

While the exact mechanism of action of Desmethylprodine is not well characterized, it’s believed to be an NMDA receptor antagonist. It’s also known to promote the synthesis of dopamine.

Safety and Hazards

Desmethylprodine has been labeled by the DEA as a Schedule I drug in the United States. This means it has a high potential for abuse and no accepted medical use in treatment.